Cas no 925180-09-2 (1-(3-Butoxyphenyl)ethanamine)

1-(3-Butoxyphenyl)ethanamine Properties

Names and Identifiers

• 1-(3-丁氧基苯基)乙胺
• 1-(3-butoxyphenyl)ethanamine
• 1-(3-butoxyphenyl)ethan-1-amine
• BBL017844
• STK486974
• 1-(3-Butoxyphenyl)ethanamine, AldrichCPR
• +Expand

• MDL： MFCD09431259
• InChIKey： ZCRMOCHTRUKNAJ-UHFFFAOYSA-N
• Inchi： 1S/C12H19NO/c1-3-4-8-14-12-7-5-6-11(9-12)10(2)13/h5-7,9-10H,3-4,8,13H2,1-2H3
• SMILES： O(C1=C([H])C([H])=C([H])C(=C1[H])C([H])(C([H])([H])[H])N([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 5
• Heavy Atom Count: 14
• Complexity: 149
• XLogP3: 2.4
• Topological Polar Surface Area: 35.2